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Compound of Interest

Compound Name: Mosnodenvir

Cat. No.: B10860870 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of Mosnodenvir.

This document provides essential safety and logistical information for the proper disposal of

Mosnodenvir, a pan-serotype dengue antiviral agent. Adherence to these procedures is critical

to ensure personnel safety and environmental protection. This guide is intended to be a primary

resource for laboratory safety and chemical handling, complementing your institution's existing

protocols.

Mosnodenvir (also known as JNJ-1802) is an investigational compound.[1][2][3][4] As with any

research chemical, proper handling and disposal are paramount. Safety Data Sheets (SDS) for

Mosnodenvir present some conflicting classifications. One source classifies it as harmful if

swallowed and very toxic to aquatic life with long-lasting effects[5], while another indicates it is

not a hazardous substance or mixture[6]. Given this discrepancy, it is prudent to handle

Mosnodenvir with care and assume it is hazardous for disposal purposes.

Hazard and Safety Information
A summary of key hazard and precautionary information is presented below. This data is

compiled from available Safety Data Sheets.
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Hazard Statement
Precautionary
Code

Description Source

H302: Harmful if

swallowed.
P264

Wash skin thoroughly

after handling.
[5]

P270

Do not eat, drink or

smoke when using

this product.

[5]

P301 + P312

IF SWALLOWED: Call

a POISON CENTER

or doctor/physician if

you feel unwell.

[5]

P330 Rinse mouth. [5]

H410: Very toxic to

aquatic life with long

lasting effects.

P273
Avoid release to the

environment.
[5]

P391 Collect spillage. [5]

P501

Dispose of contents/

container to an

approved waste

disposal plant.

[5]

Experimental Protocols: Waste Disposal Workflow
While specific experimental protocols for the degradation or inactivation of Mosnodenvir are

not publicly available, a standardized workflow for the disposal of chemical waste should be

followed. This workflow is designed to mitigate risks and ensure compliance with safety

regulations.

Objective: To safely collect, segregate, and dispose of Mosnodenvir waste in accordance with

institutional and regulatory guidelines.

Materials:
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Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-

resistant gloves.

Designated, labeled, and sealed waste containers for chemical waste.

Spill kit appropriate for chemical spills.

Procedure:

Segregation of Waste:

Do not mix Mosnodenvir waste with other waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) office.

Segregate waste into solid and liquid forms.

Solid Waste: Includes contaminated consumables such as gloves, weighing papers, and

empty vials.

Liquid Waste: Includes unused solutions, and contaminated solvents.

Containerization:

Use only approved, leak-proof containers for waste collection.

Ensure containers are clearly labeled with "Hazardous Waste," the chemical name

("Mosnodenvir"), and the primary hazard (e.g., "Toxic," "Aquatic Hazard").

Do not overfill containers; leave adequate headspace (approximately 10%) to allow for

expansion.

Storage:

Store waste containers in a designated, well-ventilated, and secure secondary

containment area while awaiting pickup.

Keep waste containers sealed when not in use.
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Disposal:

All Mosnodenvir waste must be disposed of through an approved waste disposal plant.[5]

Contact your institution's EHS office to arrange for the pickup and disposal of the waste.

Do not attempt to dispose of Mosnodenvir waste down the drain or in regular trash.

Spill Management:

In the event of a spill, evacuate the immediate area.

Alert your supervisor and EHS office.

If trained and it is safe to do so, use a chemical spill kit to contain and clean up the spill.

Collect all spill cleanup materials and treat them as hazardous waste.

Logical Workflow for Mosnodenvir Disposal
The following diagram illustrates the decision-making and action process for the proper

disposal of Mosnodenvir waste.
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Caption: Workflow for the safe disposal of Mosnodenvir waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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